Cas no 2034270-97-6 (2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide)

• Product Name: 2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide
• CAS No: 2034270-97-6
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• CID: 5549675
• PubChem ID: 91817307
• Update Time: 2025-05-19

2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzamide
• 2-methoxy-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzamide
• 2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide
• F6515-4314
• 2034270-97-6
• AKOS025324488

• Inchi： 1S/C18H16N2O2S/c1-22-16-6-3-2-5-15(16)18(21)20-11-13-9-14(12-19-10-13)17-7-4-8-23-17/h2-10,12H,11H2,1H3,(H,20,21)
• InChI Key： KONCKZBTTYPEBQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=CC(=C1)CNC(C1C=CC=CC=1OC)=O

Computed Properties

• Exact Mass: 324.09324893g/mol
• Monoisotopic Mass: 324.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide

Chemical Profile of 2-Methoxy-N-{[5-(Thiophen-2-Yl)Pyridin-3-Yl]Methyl}Benzamide (CAS No. 2034270-97-6)

The compound 2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide, identified by the CAS registry number 2034270-97-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their role in drug design and material science. The structure of this molecule incorporates a benzamide core, a methoxy group, and a thiophene-substituted pyridine moiety, making it a unique candidate for exploring novel chemical interactions and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and modular assembly strategies. Researchers have employed techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to streamline its production. These methods not only enhance the yield but also improve the purity of the final product, which is crucial for its application in sensitive biological assays.

The molecular structure of 2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide is characterized by a benzene ring substituted with a methoxy group at the para position and an amide group attached to a pyridine ring. The pyridine ring is further substituted with a thiophene group at the 5-position, creating a heterocyclic system that can engage in diverse chemical interactions. This structural complexity makes it an interesting subject for studying non-covalent interactions, such as hydrogen bonding, π–π stacking, and van der Waals forces.

In terms of applications, this compound has shown promise in drug discovery programs targeting various therapeutic areas. For instance, recent studies have demonstrated its potential as an inhibitor of kinase enzymes, which are critical targets in cancer therapy. Additionally, its ability to modulate ion channels has opened avenues for exploring its role in neurodegenerative diseases. The thiophene moiety within the molecule contributes significantly to its electronic properties, enhancing its ability to interact with biological targets.

The latest research on this compound has also focused on its photophysical properties, making it a candidate for applications in optoelectronic materials. Its conjugated system allows for efficient light absorption and emission, which can be exploited in designing organic light-emitting diodes (OLEDs) and sensors. Furthermore, computational studies have provided insights into its electronic structure and reactivity, aiding in the rational design of derivatives with improved properties.

In conclusion, 2-methoxy-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzamide (CAS No. 2034270-97-6) stands out as a versatile compound with multifaceted applications across chemistry and biology. Its unique structure, combined with cutting-edge synthetic methods and advanced characterization techniques, positions it as a valuable tool for advancing scientific research and technological innovations.